Cas no 189830-95-3 (2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanamine)

• Product Name: 2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanamine
• CAS No: 189830-95-3
• MF: C₁₁H₁₁N₅S
• MW: 245.303539514542
• CID: 2786910
• PubChem ID: 5719484
• Update Time: 2025-04-21

2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• SR-01000200190-1
• Oprea1_148849
• 2-((2H-[1,2,4]Triazino[5,6-b]indol-3-yl)thio)ethanamine
• SR-01000200190
• HMS1579F10
• 189830-95-3
• DTXSID90420859
• 2-(5H-[1,2,4]triazino[5,6-b]indol-3-ylsulfanyl)ethanamine

• Inchi： 1S/C11H11N5S/c12-5-6-17-11-14-10-9(15-16-11)7-3-1-2-4-8(7)13-10/h1-4H,5-6,12H2,(H,13,14,16)
• InChI Key： TVTZGPNQLDLYOF-UHFFFAOYSA-N
• SMILES： S(CCN)C1=NN=C2C(=N1)NC1C=CC=CC=12

Computed Properties

• Exact Mass: 245.07351655g/mol
• Monoisotopic Mass: 245.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 106Ų